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Compound of Interest

Compound Name: 3-Chloro-1,2-propanediol-d5

Cat. No.: B589416 Get Quote

Essential Safety and Handling Guide for 3-Chloro-
1,2-propanediol-d5
This guide provides critical safety, handling, and disposal information for 3-Chloro-1,2-
propanediol-d5, a deuterated compound intended for research and development purposes.

Given its hazard profile, adherence to these protocols is essential for ensuring laboratory

safety. The toxicological properties of the deuterated form are expected to be similar to its non-

deuterated counterpart.[1]

Hazard Summary: 3-Chloro-1,2-propanediol-d5 is a hazardous substance with the following

classifications:

Fatal if swallowed or inhaled.[2][3]

Harmful in contact with skin.[2]

Causes serious eye damage/irritation.[2][3][4]

Suspected of causing cancer and may damage fertility or the unborn child.[2][4]

Genotoxic.[3]
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The use of appropriate PPE is mandatory to minimize exposure. The following table

summarizes the required equipment for handling 3-Chloro-1,2-propanediol-d5.

Protection Type Equipment Specification Purpose and Use Notes

Eye & Face

Chemical splash goggles

meeting ANSI Z87.1

standards. A full-face shield

should be worn over goggles

when there is a significant risk

of splashing.[5][6][7]

Protects against severe eye

irritation and chemical burns

from splashes.[8]

Hand

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).[1][8][9]

Prevents skin contact and

absorption.[1] Gloves must be

inspected for integrity before

each use and changed

immediately upon

contamination.

Body

Flame-resistant lab coat. A

chemical-resistant apron

should be worn over the lab

coat when handling larger

quantities.[1][5][6]

Protects skin from

contamination. Clothing made

of polyester or acrylic should

be avoided.[5]

Respiratory

Not typically required for small-

scale operations within a

certified chemical fume hood.

[1] For any work outside a

fume hood or when aerosols

may be generated, a respirator

is required.[10]

Protects against inhalation of

fatal concentrations of vapors

or aerosols.[3]

Operational Plan: Handling and Storage
Safe handling and storage are critical to prevent accidental exposure and maintain the integrity

of the compound.
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Engineering Controls
Primary: All handling of 3-Chloro-1,2-propanediol-d5 must be conducted in a properly

functioning chemical fume hood.[10][11]

Secondary: A designated area for handling this compound should be established. An

eyewash station and safety shower must be readily accessible.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all required PPE is donned correctly. Prepare the work

area within the chemical fume hood by covering the surface with absorbent, disposable

bench paper.

Weighing/Aliquoting: If working with a neat (undiluted) format, perform all transfers and

measurements carefully to avoid generating aerosols or spills.

In Use: Keep the container tightly sealed when not in use.[10] Avoid contact with skin and

eyes and prevent inhalation of any vapors.[2]

Post-Handling: After handling, decontaminate all surfaces. Remove PPE carefully to avoid

cross-contamination.

Hygiene: Immediately change any contaminated clothing. Wash hands and face thoroughly

with soap and water after working with the substance.[10]

Storage Requirements
Container: Store in the original, tightly sealed container.[1][10]

Conditions: Store in a cool, dry, dark, and well-ventilated area.[1][2] Recommended storage

temperatures can vary from -20°C to +20°C; consult the supplier's certificate of analysis for

specific advice.[2][12][13]

Security: The storage location must be locked up or otherwise accessible only to authorized

personnel.[10]
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Spill Response Protocol
Small Spills:

Evacuate non-essential personnel.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material (e.g.,

sand, earth, or Chemizorb®).[2][10]

Collect the absorbent material into a designated, sealed container for hazardous waste

disposal.[1]

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills:

Evacuate the laboratory immediately and alert safety personnel.

Prevent the spill from entering drains.[10]

Allow only trained emergency responders with appropriate respiratory protection to enter

the area for cleanup.

Waste Disposal Plan
Classification: 3-Chloro-1,2-propanediol-d5 and any materials contaminated with it must be

treated as hazardous waste.[1][10]

Collection:

Collect all waste (including empty containers, contaminated PPE, and spill cleanup

materials) in a dedicated, clearly labeled, and sealed container.[1]

Crucially, do not mix this halogenated waste with non-halogenated chemical waste

streams.[1]

Disposal Route: The waste must be disposed of through an approved hazardous waste

disposal facility, in accordance with all local, regional, and national regulations.[10]
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Experimental Workflow Diagram
The following diagram outlines the logical flow for safely handling 3-Chloro-1,2-propanediol-
d5 in a laboratory setting.

1. Preparation
- Don correct PPE

- Prepare fume hood

2. Handling
- Weigh/Aliquot in hood
- Keep container sealed

3. Storage
- Tightly sealed container
- Cool, dry, secure area

If not for immediate use

4. Decontamination
- Clean work surfaces

- Remove PPE correctly

After procedure

Spill Event

5. Waste Disposal
- Collect in labeled container

- Dispose as hazardous waste

Spill Response Protocol
- Evacuate

- Absorb and collect

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Chloro-1,2-propanediol-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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